N-(furan-2-ylmethyl)-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
Description
N-(furan-2-ylmethyl)-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19NO4S2 and its molecular weight is 377.47. The purity is usually 95%.
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Scientific Research Applications
Here is a comprehensive analysis of the potential scientific research applications for the compound N-(furan-2-ylmethyl)-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide, based on the general properties and known applications of benzene sulfonamide derivatives:
Antibacterial Applications
Benzene sulfonamide derivatives have been widely recognized for their antibacterial properties. They could potentially be used in the development of new antibacterial agents targeting various bacterial strains, including drug-resistant ones .
Antiviral Research
These compounds also exhibit antiviral activities, which could be explored for creating treatments against different viruses, including emerging strains or those causing pandemics .
Diuretic Effects
Sulfonamides can act as diuretics, aiding in the treatment of conditions like hypertension and edema by promoting the excretion of salt and water from the kidneys .
Hypoglycemic Activity
Research has shown that sulfonamide derivatives can have hypoglycemic effects, making them candidates for diabetes management and treatment strategies .
Anticancer Potential
There is evidence that sulfonamides can inhibit carbonic anhydrase, an enzyme involved in tumor growth and metastasis. This property could be harnessed for anticancer drug development .
Anti-inflammatory Uses
These compounds have been studied for their anti-inflammatory properties, which could lead to new treatments for chronic inflammatory diseases .
properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4S2/c1-14-10-16(22-2)5-6-18(14)25(20,21)19(11-15-7-9-24-13-15)12-17-4-3-8-23-17/h3-10,13H,11-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJOHCZGDTQMCSR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)S(=O)(=O)N(CC2=CSC=C2)CC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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